N-(2-ethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C16H21N3O
• Molecular Weight: 271.36 g/mol
• IUPAC Name: N-(2-ethylphenyl)-2-methyl-5-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C16H21N3O/c1-4-8-13-11-15(19(3)18-13)16(20)17-14-10-7-6-9-12(14)5-2/h6-7,9-11H,4-5,8H2,1-3H3,(H,17,20)
• InChI Key: KXUWYDHGRMVVOP-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1)C(=O)NC2=CC=CC=C2CC)C

Description

N-(2-ethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, also known as SR141716A, is a synthetic cannabinoid receptor antagonist. It was first synthesized in the mid-1990s and has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

N-(2-ethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. It has also been studied for its potential use in the treatment of obesity, addiction, and neurological disorders such as Parkinson's and Alzheimer's disease.

Mechanism of Action

N-(2-ethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide acts as a competitive antagonist at the cannabinoid CB1 receptor. It binds to the receptor and blocks the binding of endogenous cannabinoids such as anandamide and 2-arachidonoylglycerol. By blocking the CB1 receptor, N-(2-ethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide prevents the activation of downstream signaling pathways that are involved in various physiological processes such as pain perception, appetite regulation, and mood.
Biochemical and Physiological Effects:
N-(2-ethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to reduce tumor growth in animal models of cancer. In addition, it has been shown to reduce food intake and body weight in animal models of obesity.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-ethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide in lab experiments is its high selectivity for the CB1 receptor. It does not bind to other receptors in the endocannabinoid system, which allows for more specific targeting of the CB1 receptor. However, one of the limitations of using N-(2-ethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is its short half-life, which requires frequent dosing in animal experiments.

Future Directions

There are several future directions for the study of N-(2-ethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide. One potential direction is the development of more potent and selective CB1 receptor antagonists for therapeutic use. Another direction is the study of the effects of N-(2-ethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide on other physiological processes such as memory and cognition. Additionally, the potential use of N-(2-ethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide in combination with other drugs for the treatment of various diseases should be explored.

Synthesis Methods

The synthesis of N-(2-ethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide involves the reaction of 2-ethylphenylhydrazine with 1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid chloride. The resulting product is then purified through recrystallization. The purity of the final product is confirmed through various analytical techniques such as NMR, IR, and HPLC.